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Compound of Interest

Compound Name: 2-Methyl-4-nitrobenzotrifluoride

Cat. No.: B174539

Technical Dossier: 2-Methyl-4-
nitrobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical identifier and synonyms for
2-Methyl-4-nitrobenzotrifluoride, a key intermediate in various synthetic applications.

Chemical Identity

The compound "2-Methyl-4-nitrobenzotrifluoride” is systematically named 2-methyl-4-nitro-1-
(trifluoromethyl)benzene.[1] This nomenclature clarifies the substitution pattern on the benzene
ring, with the trifluoromethyl group assigned to position 1, the methyl group to position 2, and
the nitro group to position 4.

Below is a summary of its key identifiers:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b174539?utm_src=pdf-interest
https://www.benchchem.com/product/b174539?utm_src=pdf-body
https://www.benchchem.com/product/b174539?utm_src=pdf-body
https://www.abovchem.com/PNOAC829410.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value
CAS Number 1960-52-7[1]
IUPAC Name 2-methyl-4-nitro-1-(trifluoromethyl)benzene

Molecular Formula

CsHeF3NO2[1]

Molecular Weight 205.14 g/mol [1]
InChl Key NWCDDUFGSQYJRM-UHFFFAOYSA-N
Synonyms

While "2-Methyl-4-nitrobenzotrifluoride" is a commonly used name, the compound may also

be identified by its systematic IUPAC name. At present, extensive trivial or common synonyms

for this specific isomer are not widely documented in major chemical databases. The most

accurate and unambiguous identifiers are its CAS number and IUPAC name.

Logical Relationship of Isomers

The accurate identification of isomers of methyl-nitrobenzotrifluoride is critical for experimental

reproducibility and safety. The position of the methyl and nitro groups relative to the

trifluoromethyl group significantly influences the chemical and physical properties of the

compound. The diagram below illustrates the logical relationship for the specific isomer

requested.
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Caption: Positional relationship of functional groups in 2-Methyl-4-nitrobenzotrifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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